Cas no 651769-67-4 (Benzamide, N-(3-methoxyphenyl)-4-(1H-tetrazol-5-yl)-)

• Product name: Benzamide, N-(3-methoxyphenyl)-4-(1H-tetrazol-5-yl)-
• CAS No: 651769-67-4
• MF: C₁₅H₁₃N₅O₂
• MW: 295.296022176743
• CID: 403285
• PubChem ID: 23541029

Benzamide, N-(3-methoxyphenyl)-4-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-methoxyphenyl)-4-(1H-tetrazol-5-yl)-
• N-(3-methoxyphenyl)-4-(2H-tetrazol-5-yl)benzamide
• DTXSID90634858
• 651769-67-4

• Inchi： InChI=1S/C15H13N5O2/c1-22-13-4-2-3-12(9-13)16-15(21)11-7-5-10(6-8-11)14-17-19-20-18-14/h2-9H,1H3,(H,16,21)(H,17,18,19,20)
• InChI Key： YLKXZBBKKXXMEY-UHFFFAOYSA-N
• SMILES： COC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)C3=NNN=N3

Computed Properties

• Exact Mass: 295.10709
• Monoisotopic Mass: 295.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• PSA: 92.79